4-(4-Chloro-2-methylphenyl)benzoic acid

• IUPAC Name: 4-(4-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-8-12(15)6-7-13(9)10-2-4-11(5-3-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: LRGLZMCAACXDKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID90683301
• Molecular Weight: 246.69 g/mol
• CAS No.: 1100361-06-5

Description

4-(4-Chloro-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative characterized by a benzoic acid backbone substituted at the 4-position with a 4-chloro-2-methylphenyl group. Such compounds are often explored in medicinal chemistry for their bioactivity, including enzyme inhibition or herbicidal properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-(4-Chloro-2-methylphenyl)benzoic acid can be synthesized through a multi-step reaction process starting from 4-chlorobenzoic acid. The synthesis involves the following steps:

Friedel-Crafts Acylation: 4-chlorobenzoic acid undergoes Friedel-Crafts acylation with benzene in the presence of a Lewis acid catalyst such as aluminum chloride to form 4-chloro-2-methylbenzophenone.

Oxidation: The resulting 4-chloro-2-methylbenzophenone is then oxidized using an oxidizing agent like potassium permanganate to yield 4-(4-chloro-2-methylphenyl)benzoic acid.

Industrial Production Methods: Industrial production of 4-(4-Chloro-2-methylphenyl)benzoic acid typically involves large-scale application of the above synthetic routes, with optimization for yield and purity. The process may include additional purification steps such as recrystallization or chromatography to ensure the final product meets industrial standards .

Types of Reactions:

Oxidation: 4-(4-Chloro-2-methylphenyl)benzoic acid can undergo oxidation reactions, typically using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of this compound can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the chlorine atom can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various electrophiles in the presence of catalysts like aluminum chloride or iron(III) chloride.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or hydrocarbons.

Substitution: Formation of substituted benzoic acids with different functional groups.

Scientific Research Applications

4-(4-Chloro-2-methylphenyl)benzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological targets.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 4-(4-Chloro-2-methylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-(4-chloro-2-methylphenyl)benzoic acid with structurally and functionally related benzoic acid derivatives, focusing on physicochemical properties, biological activity, and synthesis routes.

Table 1: Physicochemical Properties of Selected Benzoic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Structural Features
4-(4-Chloro-2-methylphenyl)benzoic acid*	C₁₄H₁₁ClO₂	246.69	~150–160 (estimated)	Moderate in organic solvents	4-chloro-2-methylphenyl substitution
2-(4-Chloro-2-methoxyphenyl)benzoic acid	C₁₄H₁₁ClO₃	262.69	Not reported	Soluble in ethanol, DMSO	4-chloro-2-methoxyphenyl substitution
4,5-Dichloro-2-methylbenzoic acid	C₈H₆Cl₂O₂	205.04	Not reported	Soluble in ethanol	Dichloro and methyl substitution
2-((4-Chlorophenyl)acetyl)benzoic acid	C₁₅H₁₁ClO₃	274.70	Not reported	Soluble in DMSO	Chlorophenyl acetyl side chain
3-[(4-Chloro-2-methylphenoxy)methyl]benzoic acid	C₁₅H₁₃ClO₃	276.71	Not reported	Soluble in methanol	Phenoxy methyl linker

*Estimated properties based on analogs.

Key Comparisons

Substituent Effects on Physicochemical Properties Chlorine vs.

Biological Activity Herbicidal Activity: Chlorinated benzoic acids, such as those with 4-chloro-2-methylphenyl groups, are linked to bioherbicidal effects. For example, 4-chloro-2-methylphenoxy derivatives disrupt plant cell membranes, similar to compounds in Bioherbicidal Activity . Enzyme Inhibition: Esters and amides of benzoic acids (e.g., ) are studied as butyrylcholinesterase (BChE) inhibitors, with chloro-substituted analogs showing enhanced potency due to hydrophobic interactions .

Synthetic Routes Condensation Reactions: Many analogs are synthesized via condensation of benzoic acid derivatives with chlorinated aryl halides (e.g., ). For example, 2-((4-chlorophenyl)acetyl)benzoic acid is prepared via Friedel-Crafts acylation. Esterification/Acylation: Derivatives like 3-[(4-chloro-2-methylphenoxy)methyl]benzoic acid involve phenoxy-methyl linkages formed through nucleophilic substitution.

Structural-Activity Relationships (SAR)

• Chlorine Position : Para-chloro substitution (e.g., ) improves stability and target affinity compared to ortho or meta positions.
• Methyl Group : 2-methyl substitution (as in the target compound) may enhance steric protection of the carboxylic acid group, reducing premature metabolism.